1-[1-(4-Chlorophenyl)pyrazol-3-yl]oxypropan-2-one

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: 1-[1-(4-chlorophenyl)pyrazol-3-yl]oxypropan-2-one
• InChI: InChI=1S/C12H11ClN2O2/c1-9(16)8-17-12-6-7-15(14-12)11-4-2-10(13)3-5-11/h2-7H,8H2,1H3
• InChI Key: FNCJHFLAQILDGN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=NN(C=C1)C2=CC=C(C=C2)Cl

Description

1-[1-(4-Chlorophenyl)pyrazol-3-yl]oxypropan-2-one is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.50 g (28.3 mmol) 1-(4-chlorophenyl)pyrazol-3-ol, 3.91 g (28.3 mmol) potassium carbonate and 50 mg sodium iodide in 30 ml DMF have been stirred for 5 min at ambient temperature. Then 2.62 g (28.3 mmol) chloroacetone have been added dropwise while stirring which was continued at 60° C. for 5 h. The mixture was poured into excess 10% aqueous lithium chloride solution and extracted with ethyl acetate three times. The combined extracts have been washed with 10% lithium chloride solution twice and dried with sodium sulfate. After removal of the solvent in vacuo the crude product has been purified by chromatography on silica. Yield 6.5 g. The product was used for the next step.